molecular formula C27H23F3O3 B8437891 4-hydroxy-2-phenethyl-2-phenyl-5-[[2-(trifluoromethyl)phenyl]methyl]-3H-pyran-6-one

4-hydroxy-2-phenethyl-2-phenyl-5-[[2-(trifluoromethyl)phenyl]methyl]-3H-pyran-6-one

Cat. No. B8437891
M. Wt: 452.5 g/mol
InChI Key: IANHCFXXVJXAFE-UHFFFAOYSA-N
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Description

4-hydroxy-2-phenethyl-2-phenyl-5-[[2-(trifluoromethyl)phenyl]methyl]-3H-pyran-6-one is a useful research compound. Its molecular formula is C27H23F3O3 and its molecular weight is 452.5 g/mol. The purity is usually 95%.
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properties

Molecular Formula

C27H23F3O3

Molecular Weight

452.5 g/mol

IUPAC Name

4-hydroxy-2-phenyl-2-(2-phenylethyl)-5-[[2-(trifluoromethyl)phenyl]methyl]-3H-pyran-6-one

InChI

InChI=1S/C27H23F3O3/c28-27(29,30)23-14-8-7-11-20(23)17-22-24(31)18-26(33-25(22)32,21-12-5-2-6-13-21)16-15-19-9-3-1-4-10-19/h1-14,31H,15-18H2

InChI Key

IANHCFXXVJXAFE-UHFFFAOYSA-N

Canonical SMILES

C1C(=C(C(=O)OC1(CCC2=CC=CC=C2)C3=CC=CC=C3)CC4=CC=CC=C4C(F)(F)F)O

Origin of Product

United States

Synthesis routes and methods I

Procedure details

The title compound was prepared as described in General Method 8 using the following: 5,6-dihydro-4-hydroxy-6-phenyl-6-(2-phenylethyl)-2H-pyran-2-one (0.300 g, 1.02 mmol), Et3N (0.15 mL, 1.1 mmol), 2-trifluoromethylbenzoyl chloride (0.21 mL, 1.02 mmol), CH2Cl2 (4.0 mL), acetonitrile (4.0 mL), acetone cyanohydrin (0.04 mL, 0.47 mmol), Et3N (0.29 mL, 2,1 mmol), glacial acetic acid (3.0 mL), sodium cyanoborohydride (0.20 g, 3.1 mmol). Purification was achieved by submitting the final residue to column chromatograpy (SiO2, 100% CH2Cl2 to 1% MeOH in CH2Cl2) to provide an oil (0.102 g). 1H NMR (400 MHz, DMSO-d6) δ 11.21 (bs, 1 H), 7.584 (d, 1 H, J=8 Hz), 7.457-7.030 (m, 12 H), 6.179 (d, 1 H, J=7.5 Hz), 3.594 (s, 2 H), 3.362 (d, 1 H, J=17 Hz), 3.249 (d, 1 H, J=17 Hz), 2.686-2.603 (m, 1 H), 2.374-2.182 (m, 3 H).
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Synthesis routes and methods II

Procedure details

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